C12H18Cl2N4OS
Thiamine hydrochloride
CAS No.: 67-03-8
VCID: VC0000341
Molecular Formula: C12H17N4OS.ClH.Cl
C12H18Cl2N4OS
Molecular Weight: 337.3 g/mol
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Description | Thiamine hydrochloride is a salt form of thiamine, also known as vitamin B1 . Thiamine, an essential micronutrient for humans and animals, is found in food and can be commercially synthesized for use as a dietary supplement or medication . It helps the body convert carbohydrates and fat into energy and is essential for normal growth, development, and maintaining the proper function of the heart, nervous system, and digestive system . Thiamine hydrochloride is effective in treating thiamine deficiency or beriberi, addressing both dry (nervous system-related symptoms) and wet (cardiovascular system-related symptoms) forms of the condition . It is particularly useful when rapid thiamine restoration is needed, such as in cases of Wernicke’s encephalopathy, infantile beriberi with acute collapse, cardiovascular disease due to thiamine deficiency, or neuritis of pregnancy with severe vomiting . It is also indicated when administering intravenous dextrose to individuals with marginal thiamine status to prevent heart failure . While thiamine is typically well-tolerated, allergic reactions, including anaphylaxis, can occur with repeated doses given by injection . Thiamine is available as a generic medication and, in some countries, as a non-prescription dietary supplement . Thiamine is soluble in water and is typically administered orally or by injection . Thiamine is also known as thiamin, aneurine hydrochloride, thiamin dichloride, thiamine chloride hydrochloride, thiamine HCl, or thiamine monohydrochloride . |
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CAS No. | 67-03-8 |
Product Name | Thiamine hydrochloride |
Molecular Formula | C12H17N4OS.ClH.Cl C12H18Cl2N4OS |
Molecular Weight | 337.3 g/mol |
IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride |
Standard InChI | InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1 |
Standard InChIKey | DPJRMOMPQZCRJU-UHFFFAOYSA-M |
Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl.[Cl-] |
Synonyms | Aneurin Mononitrate, Thiamine Thiamin Thiamine Thiamine Mononitrate Vitamin B 1 Vitamin B1 |
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PubChem Compound | 6202 |
Last Modified | Sep 13 2023 |
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